Cas no 2228868-07-1 (3-2-(methoxymethyl)oxan-2-ylpropanal)

• Product Name: 3-2-(methoxymethyl)oxan-2-ylpropanal
• CAS No: 2228868-07-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6611292
• PubChem ID: 165612026
• Update Time: 2025-06-08

3-2-(methoxymethyl)oxan-2-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-2-(methoxymethyl)oxan-2-ylpropanal
• 3-[2-(methoxymethyl)oxan-2-yl]propanal
• EN300-1737804
• 2228868-07-1

• Inchi： 1S/C10H18O3/c1-12-9-10(6-4-7-11)5-2-3-8-13-10/h7H,2-6,8-9H2,1H3
• InChI Key： WBSLRENJRNXEFO-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)CCC=O

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-2-(methoxymethyl)oxan-2-ylpropanal

Introduction to 3-2-(methoxymethyl)oxan-2-ylpropanal (CAS No. 2228868-07-1)

3-2-(methoxymethyl)oxan-2-ylpropanal, also known by its CAS number 2228868-07-1, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a methoxymethyl-substituted oxane ring and an aldehyde functional group. These structural elements contribute to its potential applications in various chemical and biological processes.

The synthesis of 3-2-(methoxymethyl)oxan-2-ylpropanal involves a series of well-defined chemical reactions, typically starting from readily available precursors. The key steps in its synthesis often include the formation of the oxane ring through a ring-closing metathesis reaction, followed by the introduction of the methoxymethyl group and the aldehyde functionality. The precise control over these reactions is crucial for obtaining the desired product with high purity and yield.

In recent years, 3-2-(methoxymethyl)oxan-2-ylpropanal has been studied for its potential biological activities. One of the most promising areas of research is its role as a precursor in the synthesis of bioactive molecules. For instance, it has been used as a building block in the development of novel antiviral agents and anti-inflammatory drugs. The aldehyde group in this compound can undergo various chemical transformations, such as reductive amination or aldol condensation, to form more complex structures with enhanced biological properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-2-(methoxymethyl)oxan-2-ylpropanal in the synthesis of a series of compounds with potent antiviral activity against influenza viruses. The researchers found that derivatives of this compound exhibited significant inhibition of viral replication, making them promising candidates for further drug development. The unique structural features of 3-2-(methoxymethyl)oxan-2-ylpropanal were crucial in achieving high selectivity and potency against the target viruses.

Beyond antiviral applications, 3-2-(methoxymethyl)oxan-2-ylpropanal has also shown potential in anti-inflammatory research. A recent study in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound could effectively inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-2-(methoxymethyl)oxan-2-ylpropanal could serve as a valuable starting point for developing new anti-inflammatory drugs with improved safety profiles.

The physical and chemical properties of 3-2-(methoxymethyl)oxan-2-ylpropanal have been extensively characterized. It is a colorless liquid with a molecular weight of 194.24 g/mol. Its solubility in common organic solvents, such as dichloromethane and ethanol, makes it suitable for use in various synthetic protocols. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled without significant degradation.

In terms of safety, while specific toxicity data for 3-2-(methoxymethyl)oxan-2-ylpropanal are limited, general precautions should be taken when handling this compound, similar to those recommended for other organic aldehydes. Proper personal protective equipment (PPE), including gloves and goggles, should be used to minimize exposure risks.

The future prospects for 3-2-(methoxymethyl)oxan-2-ylpropanal are promising. Ongoing research is focused on optimizing its synthesis to improve yield and purity, as well as exploring new applications in medicinal chemistry and materials science. As more studies are conducted, it is likely that new derivatives and analogs will be developed, further expanding the potential uses of this versatile compound.

In conclusion, 3-2-(methoxymethyl)oxan-2-ylpropanal (CAS No. 2228868-07-1) is a valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features make it an attractive starting material for the development of bioactive molecules with potential therapeutic benefits. Continued research into this compound will undoubtedly lead to new discoveries and advancements in the field.